Cas no 62956-47-2 (Gomisin F)

Gomisin F structure
Gomisin F structure
Product Name:Gomisin F
CAS No:62956-47-2
MF:C28H34O9
MW:514.564169406891
CID:2008492
PubChem ID:51003489
Update Time:2025-04-21

Gomisin F Chemical and Physical Properties

Names and Identifiers

    • Gomisin F
    • (2Z)-2-Methyl-2-butenoic acid (6S,7S,8S,13aS)-5,6,7,8-tetrahydro-7-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-yl ester
    • FS-7932
    • DTXSID901346777
    • 62956-47-2
    • 2-Butenoic acid, 2-methyl-, (6S,7S,8S,13aS)-5,6,7,8-tetrahydro-7-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethylbenzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-8-yl ester, (2Z)-
    • Q27283466
    • C17818
    • UNII-M446924U1A
    • M446924U1A
    • [(9R,10R,11R)-10-Hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] (Z)-2-methylbut-2-enoate
    • CS-0138887
    • Inchi: 1S/C28H34O9/c1-9-14(2)27(29)37-26-17-12-19-23(36-13-35-19)25(34-8)21(17)20-16(10-15(3)28(26,4)30)11-18(31-5)22(32-6)24(20)33-7/h9,11-12,15,26,30H,10,13H2,1-8H3/b14-9-/t15-,26-,28-/m0/s1
    • InChI Key: ZIBVHHLTJKYXEB-RZGKOBFOSA-N
    • SMILES: O[C@]1(C)[C@H](C2C=C3C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC)OC)OCO3)OC(/C(=C\C)/C)=O

Computed Properties

  • Exact Mass: 514.22028266g/mol
  • Monoisotopic Mass: 514.22028266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 7
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (3.5E-3 g/L) (25 ºC),

Gomisin F Pricemore >>

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